3-(benzoylamino)-N-(5-methyl-3-isoxazolyl)benzamide

• IUPAC Name: 3-benzamido-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C18H15N3O3/c1-12-10-16(21-24-12)20-18(23)14-8-5-9-15(11-14)19-17(22)13-6-3-2-4-7-13/h2-11H,1H3,(H,19,22)(H,20,21,23)
• InChI Key: ZHFXYSLMPBGTSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

3-(benzoylamino)-N-(5-methyl-3-isoxazolyl)benzamide, commonly known as MIA-602, is a synthetic compound with potential therapeutic applications in cancer treatment. It belongs to the class of small molecule inhibitors that target the mitotic spindle checkpoint, which is a critical regulator of cell division. The mitotic spindle checkpoint ensures that chromosomes are properly aligned and segregated during cell division, and defects in this process can lead to genomic instability and cancer.

Mechanism of Action

MIA-602 targets the mitotic spindle checkpoint by inhibiting the activity of a protein called Mad2, which is a critical component of the checkpoint. Mad2 normally functions to prevent premature chromosome segregation during cell division, but MIA-602 disrupts this process, leading to cell death.
Biochemical and Physiological Effects:
MIA-602 has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to inducing apoptosis, MIA-602 has been shown to inhibit the activity of a protein called Aurora kinase A, which is involved in the regulation of cell division. MIA-602 has also been shown to disrupt the formation of microtubules, which are critical components of the mitotic spindle.

Advantages and Limitations for Lab Experiments

One advantage of MIA-602 as a research tool is its specificity for the mitotic spindle checkpoint. Because MIA-602 targets a specific protein (Mad2), it can be used to study the effects of checkpoint inhibition on cell division and apoptosis. One limitation of MIA-602 is that it is a synthetic compound, which can make it more difficult to study than natural compounds.

Future Directions

There are several potential future directions for research on MIA-602. One area of interest is the development of more potent and selective inhibitors of the mitotic spindle checkpoint. Another area of interest is the use of MIA-602 in combination with other anticancer agents to enhance its efficacy. Finally, there is interest in studying the effects of MIA-602 on tumor growth in vivo, which could provide valuable insights into its potential as a cancer therapeutic.

Synthesis Methods

MIA-602 can be synthesized using a multi-step process involving the reaction of benzoyl chloride with 5-methyl-3-isoxazolecarboxylic acid to form 5-methyl-3-isoxazolylbenzoic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-aminobenzamide to form MIA-602.

Scientific Research Applications

MIA-602 has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that MIA-602 inhibits the proliferation of a variety of cancer cell lines, including breast, lung, prostate, and colon cancer. MIA-602 has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable outcome in cancer treatment.